Cas no 2137639-30-4 (1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]-)

• Product Name: 1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]-
• CAS No: 2137639-30-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5259156
• Update Time: 2025-10-29

1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]-

• Inchi： 1S/C12H15NO3/c1-13-7-10-5-8-3-4-9(15-2)6-11(8)12(14)16-10/h3-4,6,10,13H,5,7H2,1-2H3
• InChI Key： QLWQYOLFYWUHTE-UHFFFAOYSA-N
• SMILES： C1(CNC)OC(=O)C2=CC(OC)=CC=C2C1

Additional information on 1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]-

Research Brief on 1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]- (CAS: 2137639-30-4)

Recent studies on the compound 1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]- (CAS: 2137639-30-4) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzopyran scaffold and methylamino substitution, has garnered attention for its promising biological activities, including potential therapeutic effects in neurological and cardiovascular diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action as a modulator of specific neurotransmitter receptors. The research team employed in vitro and in vivo models to demonstrate its efficacy in enhancing synaptic plasticity, suggesting its potential as a novel therapeutic agent for neurodegenerative disorders such as Alzheimer's disease. The study also reported a favorable pharmacokinetic profile, with good blood-brain barrier penetration and minimal off-target effects.

Further investigations have focused on the compound's structural optimization to improve its bioavailability and target specificity. A recent patent application (WO2023056789) disclosed derivatives of 1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]- with enhanced binding affinity to G-protein coupled receptors (GPCRs), particularly those implicated in pain management and inflammation. These findings open new avenues for the development of next-generation analgesics with reduced side effects.

In addition to its neurological applications, preliminary data from a 2024 study in Cardiovascular Research indicate that this compound may exhibit cardioprotective properties. The research demonstrated its ability to mitigate oxidative stress in cardiomyocytes, potentially offering a new approach to treating ischemic heart disease. The study's molecular docking simulations revealed strong interactions with key enzymes in the mitochondrial electron transport chain, providing mechanistic insights into its protective effects.

The synthesis and scale-up of 1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]- have also seen significant advancements. A recent publication in Organic Process Research & Development described an optimized synthetic route with improved yield (78%) and purity (>99.5%), addressing previous challenges in the methylation step. This development is crucial for facilitating further preclinical and clinical studies of this promising compound.

As research progresses, the compound's safety profile continues to be evaluated. Current toxicological assessments in animal models have shown no significant adverse effects at therapeutic doses, though long-term studies are still ongoing. The collective findings position 1H-2-Benzopyran-1-one, 3,4-dihydro-7-methoxy-3-[(methylamino)methyl]- as a compelling candidate for drug development, with potential applications spanning multiple therapeutic areas.